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Compound of Interest

Compound Name: Sodium disulphite

Cat. No.: B8798987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of sodium disulfite (Na₂S₂O₅), also known as

sodium metabisulfite or sodium pyrosulfite, an inorganic salt widely used in pharmaceutical

development and various laboratory settings.[1][2] It serves as a critical excipient, primarily

valued for its antioxidant and preservative properties.[3][4]

Chemical Identity and Physicochemical Properties
Sodium disulfite is an ionic compound composed of two sodium cations (Na⁺) and one disulfite

anion (S₂O₅²⁻).[2] It presents as a white or yellowish-white crystalline powder with a distinct

odor of sulfur dioxide.[5][6]

Table 1: Physicochemical Properties of Sodium Disulfite (Na₂S₂O₅)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b8798987?utm_src=pdf-interest
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Laboratory_Synthesis_of_Sodium_Metabisulfite.pdf
https://byjus.com/chemistry/sodium-metabisulfite/
https://www.tengerchemical.com/news/sodiummetabisulfiteuseinpharmaceuticals-8344.html
https://www.tengerchemical.com/news/sodium-metabisulfite-applications-and-benefits-in-pharmaceutical-formulations-and-preservation.html
https://byjus.com/chemistry/sodium-metabisulfite/
https://www.atamanchemicals.com/sodium-metabisulfite_u26700/
https://pubchem.ncbi.nlm.nih.gov/compound/656671
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula Na₂S₂O₅ [6][7]

Molecular Weight 190.11 g/mol [6][7]

CAS Number 7681-57-4 [6][8]

EC Number 231-673-0 [9]

Appearance
White or yellowish crystalline

powder
[6][10]

Odor Pungent, sulfur-like [5][9]

Melting Point
Decomposes at ~150 °C (302

°F)
[2][5][10]

Density 2.36 g/cm³ at 20 °C [10][11]

Solubility in Water
470 g/L at 20 °C; 667 g/L at 25

°C
[10][12]

| pH | 4.0 - 4.6 (in a 1 in 10 solution) |[5][13] |

Chemical Reactions and Mechanism of Action
The primary function of sodium disulfite in research and pharmaceutical applications stems

from its ability to act as a potent reducing agent and antioxidant.[14] This activity is mediated

through its hydrolysis product, sodium bisulfite (NaHSO₃).

Upon dissolution in water, sodium disulfite rapidly hydrolyzes to form an equilibrium with

sodium bisulfite.[15] Na₂S₂O₅ + H₂O ⇌ 2 NaHSO₃

In acidic conditions, it releases sulfur dioxide (SO₂) gas, which is a key active species for its

preservative action.[2] The reaction with a strong acid like hydrochloric acid (HCl) proceeds as

follows: Na₂S₂O₅ + 2 HCl → 2 NaCl + 2 SO₂ + H₂O[2]

As an antioxidant, the bisulfite ion readily reacts with dissolved oxygen, preventing the

oxidative degradation of sensitive Active Pharmaceutical Ingredients (APIs).[16] This is
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particularly crucial for APIs with ortho- or para-hydroxybenzyl alcohol derivatives, such as

epinephrine (adrenaline).[6][15]
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Figure 1. Key aqueous and acidic reactions of sodium disulfite.

Applications in Drug Development and Research
Sodium disulfite is a widely accepted pharmaceutical excipient used to enhance the stability

and shelf-life of drug products.[17][18][19]

Antioxidant: It is a primary choice for preventing the oxidation of APIs sensitive to

degradation, such as epinephrine, certain vitamins, and biologics.[3][4][15] It is commonly

used in parenteral (injectable), topical, and oral formulations.[20]

Preservative: By releasing sulfur dioxide, it inhibits the growth of bacteria, yeasts, and molds,

ensuring the microbial integrity of liquid formulations like syrups and injectables.[3][5]

Reducing Agent: In specific chemical syntheses and analytical procedures, it is used as a

reducing agent.[21] For example, it can be used to reduce ferric iron (III) to the more soluble

ferrous iron (II).[22]
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Analytical Chemistry: It is employed in various analytical methods, including the development

of stability-indicating HPLC methods for drug products.[23]

Typical concentrations in parenteral formulations range from 0.01% to 0.1%.[20]

Experimental Protocols
This protocol outlines a general workflow for incorporating sodium disulfite as an antioxidant to

protect an oxygen-sensitive API during the preparation of a liquid formulation for analytical

testing.
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Start: Prepare Formulation
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6. Sterile Filter (0.22 µm)
into Inert Vial

7. Blanket Headspace
with N₂ Gas

End: Proceed with
Analytical Testing (e.g., HPLC)

Click to download full resolution via product page

Figure 2. Workflow for using Na₂S₂O₅ as a stabilizer in API solution prep.
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Methodology:

Solvent Deoxygenation: Begin by sparging the primary solvent (e.g., Water for Injection,

WFI) with an inert gas like nitrogen for at least 30 minutes to remove dissolved oxygen.

Antioxidant Solution Preparation: In a clean, calibrated volumetric flask, accurately weigh

pharmaceutical-grade sodium disulfite to prepare the target concentration (e.g., 0.1% w/v).

Dissolve it in a portion of the deoxygenated solvent.

API Dissolution: Accurately weigh the sensitive API and dissolve it completely in the sodium

disulfite solution. Gentle agitation or sonication may be used if necessary.

Addition of Other Excipients: If the formulation requires other components (e.g., buffers,

tonicity agents), they should be added at this stage.

Final Volume Adjustment: Adjust the solution to the final target volume using the

deoxygenated solvent.

Filtration and Packaging: Sterile filter the final solution through a 0.22 µm filter into a

depyrogenated glass vial.

Inert Atmosphere: Before sealing, blanket the headspace of the vial with nitrogen gas to

minimize oxygen exposure during storage.

Analysis: The stabilized formulation is now ready for subsequent stability studies or analytical

testing.

This protocol determines the purity of a sodium disulfite sample. The principle involves the

oxidation of sulfite by a known excess of iodine, followed by back-titration of the unreacted

iodine with a standard sodium thiosulfate solution.[13]

Materials:

Sodium Disulfite sample

0.1 N Iodine standard solution

0.1 N Sodium Thiosulfate standard solution
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1% Starch indicator solution

Hydrochloric Acid, concentrated

Procedure:

Accurately weigh approximately 0.2 g of the sodium disulfite sample into a glass-stoppered

flask.

Carefully add exactly 50.0 mL of 0.1 N iodine solution to the flask and immediately stopper it.

Allow the reaction to proceed for 5 minutes in a dark place.

Add 1 mL of concentrated hydrochloric acid.

Titrate the excess (unreacted) iodine with 0.1 N sodium thiosulfate solution until the solution

turns pale yellow.

Add 1-2 mL of starch indicator solution. The solution will turn dark blue.

Continue the titration with sodium thiosulfate until the blue color disappears completely.

Record the volume of sodium thiosulfate used and perform the calculation. Each mL of 0.1 N

iodine is equivalent to 4.753 mg of Na₂S₂O₅.[13]

Safety and Toxicology
Sodium disulfite is classified as harmful if swallowed and causes serious eye damage.[9]

Contact with acids liberates toxic sulfur dioxide gas.[24] For a fraction of the population,

particularly asthmatics, sulfites can cause allergic reactions of varying severity.[15][25]

Table 2: Toxicological Data for Sodium Disulfite

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-414.pdf
https://www.moellerchemie.com/wp-content/uploads/2024/03/MSDS-Sodium-disulfite-EU.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Sodium%20disulfite_0310_7.0.pdf
https://en.wikipedia.org/wiki/Sodium_metabisulfite
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2019/209359Orig1s000PharmR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Species Reference(s)

Acute Oral LD₅₀ 1540 mg/kg Rat [9][26]

Acute Dermal LD₅₀ > 2000 mg/kg Rat [9][27]

GHS Hazard

Statements

H302 (Harmful if

swallowed), H318

(Causes serious eye

damage)

N/A

| JECFA ADI | 0-0.7 mg/kg bw (Group ADI for sulfites, expressed as SO₂) | Human |[6][13] |

Proper personal protective equipment (PPE), including safety goggles and gloves, should

always be used when handling the compound.[10] Work should be conducted in a well-

ventilated area or a fume hood.[28]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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